Cas no 1256794-18-9 (6-Bromo-3-methyl-1H-pyrazolo[4,3-b]pyridine)

6-Bromo-3-methyl-1H-pyrazolo[4,3-b]pyridine structure
1256794-18-9 structure
Product Name:6-Bromo-3-methyl-1H-pyrazolo[4,3-b]pyridine
CAS No:1256794-18-9
MF:C7H6BrN3
MW:212.046639919281
MDL:MFCD08062678
CID:4456910
PubChem ID:68184293
Update Time:2025-04-24

6-Bromo-3-methyl-1H-pyrazolo[4,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-3-methyl-1H-pyrazolo[4,3-b]pyridine
    • 6-BROMO-3-METHYL-1H-PYRAZOLO
    • 6-bromo-3-methyl-2h-pyrazolo[4,3-b]pyridine
    • 1H-Pyrazolo[4,3-b]pyridine, 6-bromo-3-methyl-
    • MFCD08062678
    • AS-34253
    • 1256794-18-9
    • AKOS032949960
    • EN300-6774708
    • Methyl 4-((4-(2-methyl-7-(trifluoromethyl)imidazo[1,2-a]pyridin-3-yl)pyrimidin-2-yl)amino)benzoate
    • SCHEMBL11976715
    • DB-172134
    • 1291073-05-6
    • AKOS024133116
    • PB10502
    • MDL: MFCD08062678
    • Inchi: 1S/C7H6BrN3/c1-4-7-6(11-10-4)2-5(8)3-9-7/h2-3H,1H3,(H,10,11)
    • InChI Key: HGILPZZKMDDLPI-UHFFFAOYSA-N
    • SMILES: BrC1C=NC2C(C=1)=NNC=2C

Computed Properties

  • Exact Mass: 210.97451g/mol
  • Monoisotopic Mass: 210.97451g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 41.6Ų

6-Bromo-3-methyl-1H-pyrazolo[4,3-b]pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Matrix Scientific
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